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Introduction
Azeotropic mixtures, which are liquid mixtures that have a constant boiling point and

composition throughout distillation, present a significant challenge in separation processes.

Traditional distillation methods are ineffective for separating the components of an azeotrope.

Extractive distillation, a method that involves introducing a third component, known as an

entrainer, is a widely used technique to overcome this limitation. The entrainer selectively alters

the relative volatility of the components in the azeotropic mixture, thereby enabling their

separation.[1][2]

Ionic liquids (ILs) and Low Transition Temperature Mixtures (LTTMs) have emerged as

promising "green" entrainers due to their low vapor pressure, thermal stability, and tunable

properties.[1][3][4][5][6] Choline lactate, an ionic liquid derived from renewable resources, has

garnered attention for its potential in separating azeotropic mixtures, particularly alcohol-water

systems which are prevalent in biofuel production and pharmaceutical manufacturing.[1][3][4]

[7] This document provides detailed application notes and protocols for the use of choline
lactate as an entrainer in the separation of azeotropic mixtures.
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The addition of choline lactate to an azeotropic mixture, such as ethanol and water, alters the

intermolecular interactions between the components.[1][3] Choline lactate interacts

preferentially with one of the components, typically the more polar one (water), which reduces

its volatility. This change in volatility shifts the azeotropic point, and with a sufficient

concentration of the entrainer, the azeotrope can be completely broken, allowing for the

separation of the components through distillation.[1][3]

Applications
The primary application of choline lactate as an entrainer is in the separation of alcohol-water

azeotropes. This is particularly relevant in:

Biofuel Production: Dehydration of ethanol produced from fermentation.[1][3]

Pharmaceutical Manufacturing: Purification of solvents and reaction mixtures.

Chemical Industry: Separation of various alcohol-water and other azeotropic mixtures.[8]

Studies have shown that choline lactate is effective in separating mixtures of water with

ethanol, 1-propanol, and 2-propanol.[8] Research suggests that it has stronger interactions with

2-propanol, indicating higher separation efficiency for this alcohol.[8]

Quantitative Data Summary
The following tables summarize key quantitative data from studies on the use of choline
lactate and related compounds as entrainers for the ethanol-water azeotrope.

Table 1: Effect of Choline Lactate on the Azeotropic Composition of Ethanol-Water Mixture
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Mole Fraction of Choline
Lactate

Azeotropic Mole Fraction
of Ethanol

Reference

0.00 ~0.89 [3]

0.10
Shifted to higher ethanol

concentration
[3]

0.15
Shifted to higher ethanol

concentration
[3]

0.20 Azeotrope broken [3]

Table 2: Relative Volatility of Ethanol to Water in the Presence of Choline Lactate

Mole Fraction of Choline
Lactate

Relative Volatility (α) at
Ethanol Mole Fraction of
0.95

Reference

Not specified
~1.33 (average for many ionic

liquids)
[3]

Experimental Protocols
This section provides detailed protocols for key experiments involving the use of choline
lactate as an entrainer.

Protocol 1: Determination of Vapor-Liquid Equilibrium
(VLE)
This protocol describes the experimental procedure to determine the VLE data of a ternary

system (e.g., ethanol + water + choline lactate).

Materials:

Ethanol (anhydrous)

Deionized water
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Choline lactate

VLE apparatus (e.g., a dynamic recirculating still)

Gas chromatograph (GC) or other suitable analytical instrument for composition analysis

Pressure and temperature sensors

Procedure:

Mixture Preparation: Prepare binary and ternary mixtures of known compositions by mass.

Apparatus Setup:

Assemble the VLE apparatus according to the manufacturer's instructions.

Ensure the system is clean, dry, and leak-proof.

Calibrate pressure and temperature sensors.

Equilibration:

Charge the still with a prepared mixture of known composition.

Heat the mixture to its boiling point while maintaining a constant pressure (e.g., 101.3

kPa).

Allow the system to reach a steady state, where the temperature and pressure of the

boiling liquid and condensing vapor remain constant. This typically takes 1-2 hours.

Sampling:

Once equilibrium is reached, carefully collect samples of the liquid and condensed vapor

phases.

Composition Analysis:

Analyze the composition of the liquid and vapor samples using a calibrated gas

chromatograph or another appropriate analytical method.
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Data Correlation:

Correlate the experimental VLE data using a thermodynamic model such as the electrolyte

Non-Random Two-Liquid (e-NRTL) model.[3][9]

Protocol 2: Extractive Distillation
This protocol outlines the procedure for separating an ethanol-water azeotrope using choline
lactate as an entrainer in a laboratory-scale extractive distillation column.

Materials:

Ethanol-water azeotropic mixture

Choline lactate

Extractive distillation column with a reboiler and condenser

Pumps for feeding the azeotropic mixture and the entrainer

Temperature and pressure sensors

Collection vessels for distillate and bottom product

Gas chromatograph (GC) for composition analysis

Procedure:

Column Setup:

Set up the extractive distillation column.

Ensure all connections are secure and the column is properly insulated.

Startup:

Preheat the reboiler.

Start the condenser cooling water flow.
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Feed the choline lactate (entrainer) to the upper section of the column.

Feed the ethanol-water azeotropic mixture to the middle section of the column.

Operation:

Control the reboiler heat duty and the feed flow rates to maintain stable column operation.

Monitor the temperature profile along the column.

The more volatile component (ethanol) will move up the column and be collected as the

distillate.

The less volatile components (water and choline lactate) will move down the column and

be collected as the bottom product.

Sampling and Analysis:

Periodically collect samples of the distillate and bottom product.

Analyze the composition of the samples using a GC to determine the separation efficiency.

Shutdown:

Stop the feeds.

Turn off the reboiler heat.

Allow the column to cool down.
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Click to download full resolution via product page

Caption: Workflow for Vapor-Liquid Equilibrium (VLE) determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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